Cas no 88917-40-2 (1,3-Propanediamine, N,N,N',N'-tetrakis[2-(2-pyridinyl)ethyl]-)
88917-40-2 structure
Product Name:1,3-Propanediamine, N,N,N',N'-tetrakis[2-(2-pyridinyl)ethyl]-
CAS No:88917-40-2
MF:C31H38N6
MW:494.673626422882
CID:619799
PubChem ID:15520569
Update Time:2025-04-19
1,3-Propanediamine, N,N,N',N'-tetrakis[2-(2-pyridinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine, N,N,N',N'-tetrakis[2-(2-pyridinyl)ethyl]-
- N,N,N',N'-tetrakis(2-pyridin-2-ylethyl)propane-1,3-diamine
- N~1~,N~1~,N~3~,N~3~-Tetrakis[2-(pyridin-2-yl)ethyl]propane-1,3-diamine
- 88917-40-2
- SCHEMBL7106696
- DTXSID60573588
-
- Inchi: 1S/C31H38N6/c1-5-18-32-28(10-1)14-24-36(25-15-29-11-2-6-19-33-29)22-9-23-37(26-16-30-12-3-7-20-34-30)27-17-31-13-4-8-21-35-31/h1-8,10-13,18-21H,9,14-17,22-27H2
- InChI Key: PAVSJKXXDLMPJI-UHFFFAOYSA-N
- SMILES: N(CCC1C=CC=CN=1)(CCC1C=CC=CN=1)CCCN(CCC1C=CC=CN=1)CCC1C=CC=CN=1
Computed Properties
- Exact Mass: 494.31579524g/mol
- Monoisotopic Mass: 494.31579524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 37
- Rotatable Bond Count: 16
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 58Ų
1,3-Propanediamine, N,N,N',N'-tetrakis[2-(2-pyridinyl)ethyl]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
88917-40-2 (1,3-Propanediamine, N,N,N',N'-tetrakis[2-(2-pyridinyl)ethyl]-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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